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Compound of Interest

Compound Name: 3-Chlorobenzoic-D4 acid

Cat. No.: B12299161

A Technical Safety Guide to 3-Chlorobenzoic-D4
Acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following safety data is primarily based on the Safety Data Sheet (SDS) for the
non-deuterated analog, 3-Chlorobenzoic acid (CAS: 535-80-8). While the chemical properties
are expected to be very similar, toxicological properties of the isotopically labeled compound
(CAS: 2098655-72-0) may vary. This guide is intended for informational purposes and should
be supplemented by a substance-specific SDS before handling.

Physical and Chemical Properties

3-Chlorobenzoic-D4 acid is the deuterated form of 3-Chlorobenzoic acid, a halogenated
aromatic carboxylic acid.[1] It is typically a white to off-white crystalline solid or powder.[1][2]
While stable under normal ambient conditions, it is sparingly soluble in water but shows better
solubility in polar organic solvents.[1]

Table 1: Physical and Chemical Data
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Property Value Source
Chemical Formula C7HDa4CIOz

Molecular Weight 160.59 g/mol

Appearance White to off-white powder/solid

Melting Point 153 - 158 °C (307.4 - 316.4 °F)

Boiling Point 274 - 276 °C (525.2 - 528.8 °F)

Flash Point 150 °C (302 °F)

Water Solubility 0.45 g/L

Recommended +4°C; Store

Storage Temperature
below +30°C

Hazard Identification and Classification

This substance is classified as hazardous. The primary hazards are skin, eye, and respiratory
tract irritation. It may also form combustible dust concentrations in the air.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

GHS Label Elements:
e Pictogram: GHS07 (Exclamation mark)

 Signal Word: Warning
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Precautionary Statements (Selected):

P261: Avoid breathing dust.

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

Toxicological data for 3-Chlorobenzoic acid and its deuterated form is limited in the provided
safety data sheets.

Table 3: Acute Toxicity Data

Route Species Value Source
LD50 (Oral) Not available Not available
LC50 (Inhalation) Not available Not available

Key Toxicological Effects:

» Skin Contact: Causes skin irritation, characterized by itching and inflammation.

o Eye Contact: Causes serious eye irritation, with symptoms including redness and watering.
 Inhalation: May cause respiratory tract irritation. Avoid inhalation of dusts.

 Ingestion: Considered hazardous if ingested.

o Chronic Effects: Data on carcinogenicity, mutagenicity, and reproductive toxicity are not
available.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The hazard classifications are based on standardized toxicological studies. While the specific
reports for this compound are not provided in the SDS, the methodologies follow established
guidelines, such as those from the OECD (Organisation for Economic Co-operation and
Development).

Methodology for Skin Irritation/Corrosion Testing (e.g., OECD Guideline 404):

Objective: To determine the potential of a substance to cause irreversible or reversible
inflammatory changes to the skin.

e Procedure: A small amount of the test substance (e.g., 0.5 g) is applied to a shaved patch of
skin on a test animal (typically an albino rabbit). The patch is covered with a gauze dressing.

o Observation: The dressing is removed after a set period (e.g., 4 hours). The skin is evaluated
for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48,
and 72 hours) after patch removal.

» Classification: The severity and reversibility of the observed skin reactions are scored. Based
on these scores, the substance is classified as irritating (Category 2) or non-irritating.

Methodology for Eye Irritation/Corrosion Testing (e.g., OECD Guideline 405):
o Objective: To assess the potential of a substance to cause damage to the eye.

e Procedure: A small, measured amount of the substance is instilled into the conjunctival sac
of one eye of a test animal (typically an albino rabbit). The other eye remains untreated as a
control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
specific intervals after instillation.

» Classification: The substance is classified based on the severity and persistence of the
lesions. "Serious eye irritation” (Category 2A) involves effects that are fully reversible within
21 days.
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Mandatory Visualizations

The following diagram illustrates the standard workflow for handling 3-Chlorobenzoic-D4 acid
in a laboratory setting, from receipt to disposal, including emergency actions.
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Receiving & Storage
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Caption: Workflow for handling and emergency response for 3-Chlorobenzoic-D4 acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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